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Compound of Interest

Compound Name: (R)-Hexan-3-amine

Cat. No.: B12961727

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and Material
Safety Data Sheet (MSDS) information for (R)-Hexan-3-amine and its racemic form, 3-
Aminohexane. Due to a scarcity of publicly available safety data specific to the (R)-enantiomer,
this document primarily relies on information for the racemic mixture of 3-Aminohexane (CAS
No. 16751-58-9) as a surrogate. Professionals handling this compound should exercise caution
and adhere to the safety protocols outlined herein, recognizing that the toxicological and
hazardous properties of individual enantiomers can sometimes differ.

Physicochemical and Hazard Identification

A clear understanding of the fundamental properties of a substance is the cornerstone of its
safe handling. The following tables summarize the key physicochemical data and hazard
classifications for 3-Aminohexane.

Table 1: Physicochemical Properties of 3-Aminohexane
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Property Value Source
Molecular Formula CeHisN [1112]
Molecular Weight 101.19 g/mol [1]
Appearance Colorless liquid [1]
Odor Strong ammonia-like [1]
Boiling Point 119.64°C (estimate) [1][2]
Melting Point -40.7°C (estimate) [1112]
Flash Point 25.2°C [1]
Density 0.770 g/mL [1][2]
Vapor Pressure 16 mmHg at 25°C [1]
Refractive Index 1.4200 [1][2]

Table 2: GHS Hazard Classification for 3-Aminohexane
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapor.[3]
Acute Toxicity, Oral 3 H301: Toxic if swallowed.[3]
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 ]
skin.[3]
) ) o H314: Causes severe skin
Skin Corrosion/Irritation 1A
burns and eye damage.[3]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage.[3]
Hazardous to the Aquatic
Environment, Short-Term 2 H401: Toxic to aquatic life.
(Acute)
Hazardous to the Aquatic ) o ]
) H411: Toxic to aquatic life with
Environment, Long-Term 2

(Chronic)

long lasting effects.[3]

Safe Handling and Storage Protocols

Given its hazardous properties, strict adherence to safety protocols is mandatory when working

with 3-Aminohexane.

Personal Protective Equipment (PPE)

» Eye and Face Protection: Wear chemical safety goggles and a face shield.[3][4]

« Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other

protective clothing to prevent skin contact.[3][4]

o Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood.[4] If inhalation risk is high, use a NIOSH-approved respirator with an appropriate

cartridge.
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Engineering Controls

o Work should be conducted in a well-ventilated laboratory, ideally within a certified chemical
fume hood.[4]

o Use spark-proof tools and explosion-proof equipment due to the flammable nature of the
compound.[4]

e Ground and bond containers and receiving equipment to prevent static discharge.[3]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated area.[3][4]
» Keep away from heat, sparks, open flames, and other ignition sources.[3][4]

e Store in a locked-up, secure area.[3]

Emergency Procedures and First Aid

In the event of exposure or a spill, immediate and appropriate action is critical.

Table 3: First Aid Measures for 3-Aminohexane Exposure
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Exposure Route First Aid Measures

Remove the individual to fresh air. If not
Inhalation breathing, give artificial respiration. Seek

immediate medical attention.[4]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[4]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.[4]

Spill Response

o Evacuate the area and eliminate all ignition sources.[4]
o Ventilate the area of the spill.
o Wear appropriate personal protective equipment.

» Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place itin a
suitable container for disposal.[4]

Experimental Protocols and Methodologies

Detailed experimental protocols for the safety and handling of (R)-Hexan-3-amine are not
readily available in public safety documents. The information provided here is based on general
best practices for handling flammable and corrosive amines. Researchers should develop
specific standard operating procedures (SOPs) for their experimental setups, incorporating the
safety information from the relevant MSDS.
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Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of (R)-Hexan-3-
amine, from procurement to disposal.
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Safe Handling Workflow for (R)-Hexan-3-amine
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Caption: Safe handling workflow for (R)-Hexan-3-amine.
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Conclusion

While specific safety and toxicological data for (R)-Hexan-3-amine are limited, the information
available for the racemic mixture, 3-Aminohexane, indicates that it is a hazardous substance
requiring stringent safety precautions. It is flammable, toxic if swallowed or in contact with skin,
and causes severe skin burns and eye damage.[3] Researchers and drug development
professionals must handle this compound with the utmost care, utilizing appropriate personal
protective equipment and engineering controls. The development and adherence to detailed,
experiment-specific SOPs are crucial for ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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